Cas no 897459-04-0 (4-{2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamido}benzamide)

• Product Name: 4-{2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamido}benzamide
• CAS No: 897459-04-0
• MF: C₂₀H₁₅ClN₄O₂S
• MW: 410.876701593399
• CID: 5485641
• Update Time: 2025-05-18

4-{2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamido}benzamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-3-acetamide, N-[4-(aminocarbonyl)phenyl]-6-(4-chlorophenyl)-
• 4-{2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamido}benzamide

• Inchi： 1S/C20H15ClN4O2S/c21-14-5-1-12(2-6-14)17-10-25-16(11-28-20(25)24-17)9-18(26)23-15-7-3-13(4-8-15)19(22)27/h1-8,10-11H,9H2,(H2,22,27)(H,23,26)
• InChI Key： DOZVTSQENZNEOK-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(C(N)=O)C=C2)=O)N2C=C(C3=CC=C(Cl)C=C3)N=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-{2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamido}benzamide

4-{2-[6-(4-Chlorophenyl)Imidazo[2,1-b]1,3-Thiazol-3-yl]Acetamido}Benzamide: A Comprehensive Overview

The compound with CAS No. 897459-04-0, known as 4-{2-[6-(4-Chlorophenyl)Imidazo[2,1-b]1,3-Thiazol-3-yl]Acetamido}Benzamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of imidazo[2,1-b]thiazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure is characterized by a benzamide core linked to an imidazo[2,1-b]thiazole moiety via an acetamide group. The presence of a 4-chlorophenyl substituent further enhances its chemical complexity and biological profile.

Recent studies have highlighted the importance of imidazo[2,1-b]thiazole derivatives in drug discovery, particularly in the development of anti-tumor agents. The unique combination of aromaticity and heterocyclic functionality in this compound makes it an ideal candidate for exploring its potential as a small-molecule inhibitor or modulator in various cellular pathways. For instance, research has shown that such compounds can interact with key enzymes involved in cancer progression, such as protein kinases and proteasomes, thereby offering a novel avenue for therapeutic intervention.

The synthesis of this compound involves a multi-step process that combines principles from both organic and heterocyclic chemistry. The construction of the imidazo[2,1-b]thiazole ring system is particularly challenging and requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the synthesis process, making it more efficient and scalable for large-scale production.

From a pharmacological perspective, the compound exhibits promising activity in preclinical models of diseases such as cancer, inflammation, and neurodegenerative disorders. Its ability to modulate key cellular targets has been validated through extensive in vitro and in vivo studies. For example, recent findings suggest that this compound can inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This property makes it a strong candidate for further development as an anti-cancer agent.

In terms of structural optimization, researchers have explored various substituents on the benzamide and imidazo[2,1-b]thiazole cores to enhance bioavailability and efficacy. For instance, the introduction of electron-withdrawing groups such as chlorine on the phenyl ring has been shown to improve the compound's solubility and permeability across biological membranes. These modifications are essential for translating laboratory findings into clinically relevant treatments.

The application of computational chemistry tools has also played a pivotal role in understanding the molecular interactions of this compound with its target proteins. Techniques such as molecular docking and dynamics simulations have provided valuable insights into the binding modes and energetics of these interactions. Such computational studies are instrumental in guiding iterative rounds of drug design and optimization.

Looking ahead, the development of this compound into a viable therapeutic agent will depend on several factors, including its safety profile, pharmacokinetics, and scalability for manufacturing. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for overcoming these challenges and advancing this promising molecule through clinical trials.

In conclusion, CAS No. 897459-04-0 represents a cutting-edge advancement in medicinal chemistry with immense potential for addressing unmet medical needs. Its unique structure, combined with emerging research findings, positions it as a leading candidate in the quest for innovative therapeutic solutions.